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Compound of Interest

Compound Name: DL-DIHYDROZEATIN

Cat. No.: B023475

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-DIHYDROZEATIN (DHZ) is a synthetically produced, biologically active cytokinin, a class of
plant growth substances that promote cell division, or cytokinesis, in plant roots and shoots. It
is a derivative of zeatin in which the double bond in the isoprenoid side chain has been
reduced. This structural modification makes DL-DIHYDROZEATIN more stable than zeatin as it
is resistant to degradation by cytokinin oxidase. These application notes provide a detailed
protocol for the preparation of a DL-DIHYDROZEATIN stock solution for use in plant tissue
culture and other research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for DL-DIHYDROZEATIN.
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Parameter Value Source(s)
Molecular Formula C10H15NsO [1112]
Molecular Weight 221.26 g/mol [2][3]
Purity (Assay) >98.0% (HPLC) [3][4]
Appearance White to off-white powder [4]
Solubility Ethanol, DMSO [11[2][5]
Storage (Solid) 2-8°C [L103114105]

Short-term (days to weeks): 0-
Storage (Stock Solution) 4°CLong-term (months to [2]
years): -20°C

Experimental Protocol: Preparation of a 1 mg/mL
DL-DIHYDROZEATIN Stock Solution

This protocol details the steps to prepare a 1 mg/mL stock solution of DL-DIHYDROZEATIN.

Materials and Equipment

e DL-DIHYDROZEATIN powder

» Ethanol or Dimethyl sulfoxide (DMSO)
» Sterile, double-processed water

e 100 mL volumetric flask

e Analytical balance

o Magnetic stirrer and stir bar

« Sterile filter (0.2 pum) and syringe

» Sterile storage vials/bottles
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure

e Preparation: In a fume hood, weigh out 100 mg of DL-DIHYDROZEATIN powder using an
analytical balance and transfer it to a 100 mL volumetric flask.

e Dissolution: Add 2-5 mL of a suitable solvent (ethanol or DMSO) to the volumetric flask.[6]
Gently swirl the flask or use a magnetic stirrer on a low setting to completely dissolve the
powder.[1][2][5]

e Dilution: Once the DL-DIHYDROZEATIN is completely dissolved, slowly add sterile, double-
processed water to the flask while stirring to bring the final volume to 100 mL.[6] Continue
stirring to ensure the solution remains homogenous.

o Sterilization: To ensure the stock solution is free from microbial contamination, sterile filter
the solution using a 0.2 pum syringe filter into a sterile storage bottle.[6]

o Storage: Label the storage bottle with the name of the compound, concentration (1 mg/mL),
preparation date, and your initials. For short-term storage (days to weeks), store the solution
at 0-4°C.[2] For long-term storage (months to years), aliquot the stock solution into smaller,
single-use sterile vials and store at -20°C to avoid repeated freeze-thaw cycles.[2]

Usage in Media

To achieve a final concentration of 1.0 mg/L of DL-DIHYDROZEATIN in your culture medium,
add 1.0 mL of the 1 mg/mL stock solution to 1 liter of medium.[6] The required volume of the
stock solution can be adjusted based on the desired final concentration using the following

formula:

Volume of Stock Solution (mL) = (Desired Final Concentration (mg/L) x Final Volume of
Medium (L)) / Stock Solution Concentration (mg/mL)[6][7]

Visualizing the Workflow

The following diagram illustrates the key steps in the preparation of the DL-DIHYDROZEATIN
stock solution.
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Preparation Dissolution Dilution & Sterilization Storage

Transfer to Aliquot into
Weigh 100 mg of Volumetric Flask ( Add 2-5 mL of Dissolve Powder - Add Sterile Water Sterile FI|IET\ Sterile Vials Store at 0-4°C (short-term)
DL-DIHYDROZEATIN Powder kElhanoI or DMSO Completely to 100 mL (0.2 pm) ) or -20°C (long-term)

Click to download full resolution via product page

Caption: Workflow for DL-DIHYDROZEATIN Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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